1,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
Overview
Description
1,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a chemical compound with the CAS Number: 127662-53-7. It has a molecular weight of 197.71 . It is a powder in physical form .
Synthesis Analysis
The synthesis of 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline and its stereoisomers has been achieved by applying a new method of 1,2,3,4-tetrahydroisoquinoline (TIQ) synthesis utilizing the Pummerer reaction as a key step .Physical And Chemical Properties Analysis
1,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a powder in physical form . It has a molecular weight of 197.71 . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Medicinal Chemistry
1,2,3,4-Tetrahydroisoquinolines (THIQ) form an important class of isoquinoline alkaloids . They exert diverse biological activities against various infective pathogens and neurodegenerative disorders . The THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community, resulting in the development of novel THIQ analogs with potent biological activity .
Neurodegenerative Disorders
Rotenone, an environmental toxin, induces the formation of Lewy bodies, which are the most characteristic histopathological feature of Parkinson’s disease . 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride may be used to produce a parkinsonian syndrome more realistic from MPP + animal modeling of PD .
Materials Science
In materials science, the compound’s thermal stability and organic solubility allow it to be used in the production of specialty plastics and coatings, tailored for high-performance applications .
Biological Activities
THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens . This makes them a valuable resource in the development of new therapeutic agents.
Structural-Activity Relationship (SAR) Studies
The structural–activity relationship (SAR) of THIQ analogs and their mechanism of action have been studied extensively . This research has provided valuable insights into the design of new drugs with improved efficacy and safety profiles.
Synthetic Strategies
Commonly used synthetic strategies for constructing the core scaffold of 1,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride have been discussed in the literature . These strategies provide a foundation for the development of novel synthetic routes and the optimization of existing ones.
Safety and Hazards
Mechanism of Action
Action Environment:
Environmental factors play a pivotal role in 1MeTIQ’s efficacy and stability. These include pH, temperature, and interactions with other compounds. Additionally, variations in individual metabolism and genetic factors contribute to its overall impact.
For further reading, you might find these references helpful:
properties
IUPAC Name |
1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N.ClH/c1-8-7-10-5-3-4-6-11(10)9(2)12-8;/h3-6,8-9,12H,7H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFTKIQWAFGHJRT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC=CC=C2C(N1)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride | |
CAS RN |
127662-53-7 |
Source
|
| Record name | 1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide](/img/structure/B3001800.png)
![9-Chloro-2-methyl-2-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaen-3-one](/img/structure/B3001803.png)
![3,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-2-carboxamide](/img/structure/B3001808.png)
![N-[{2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}(hydrazino)methylene]benzenesulfonamide](/img/structure/B3001809.png)
![N-[3-fluoro-4-(3-fluorophenoxy)phenyl]prop-2-enamide](/img/structure/B3001812.png)
![N-(3-acetamidophenyl)-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide](/img/structure/B3001819.png)
